N-[2-(cyclohexylthio)ethyl]-2-(methylthio)benzamide

• IUPAC Name: N-(2-cyclohexylsulfanylethyl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C16H23NOS2/c1-19-15-10-6-5-9-14(15)16(18)17-11-12-20-13-7-3-2-4-8-13/h5-6,9-10,13H,2-4,7-8,11-12H2,1H3,(H,17,18)
• InChI Key: LZSRQUYECIZMQZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCCSC2CCCCC2
• Molecular Formula: C16H23NOS2
• Molecular Weight: 309.5 g/mol

Description

N-[2-(cyclohexylthio)ethyl]-2-(methylthio)benzamide is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is also known as CMETB and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[2-(cyclohexylthio)ethyl]-2-(methylthio)benzamide is yet to be fully understood. However, some studies suggest that the compound may inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. Additionally, the compound may exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-[2-(cyclohexylthio)ethyl]-2-(methylthio)benzamide has been shown to have a range of biochemical and physiological effects. In one study, the compound was found to induce apoptosis in cancer cells. Additionally, the compound has been shown to reduce the production of nitric oxide, a molecule involved in the inflammatory response. Furthermore, the compound has been shown to have antibacterial activity against several strains of bacteria.

Advantages and Limitations for Lab Experiments

N-[2-(cyclohexylthio)ethyl]-2-(methylthio)benzamide has several advantages for lab experiments. The compound is relatively easy to synthesize, and its chemical properties make it amenable to a range of analytical techniques. Additionally, the compound has been shown to have potent activity against cancer cells and bacteria, making it a promising candidate for further research.
However, there are also limitations to the use of N-[2-(cyclohexylthio)ethyl]-2-(methylthio)benzamide in lab experiments. The compound's mechanism of action is not fully understood, and further research is needed to elucidate its effects. Additionally, the compound's potential toxicity and side effects need to be investigated before it can be used in clinical trials.

Future Directions

There are several future directions for research on N-[2-(cyclohexylthio)ethyl]-2-(methylthio)benzamide. One area of interest is the compound's potential as an anti-cancer agent. Further studies are needed to investigate the compound's mechanism of action and its effects on different types of cancer cells.
Another area of interest is the compound's potential as an anti-inflammatory and antibacterial agent. Further research is needed to investigate the compound's effects on different strains of bacteria and its potential use in the treatment of inflammatory diseases.
Conclusion:
In conclusion, N-[2-(cyclohexylthio)ethyl]-2-(methylthio)benzamide is a promising compound with potential use in various research applications. The compound's synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the compound's effects and potential use in clinical trials.

Scientific Research Applications

N-[2-(cyclohexylthio)ethyl]-2-(methylthio)benzamide has been used in various research studies due to its potential as a therapeutic agent. One study investigated the compound's ability to inhibit the growth of cancer cells in vitro. Another study explored the compound's potential as an anti-inflammatory agent. Furthermore, the compound has been shown to have antibacterial activity against several strains of bacteria.